Cas no 2649072-75-1 (1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine)

• Product Name: 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine
• CAS No: 2649072-75-1
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 6577617
• PubChem ID: 165856790
• Update Time: 2025-06-23

1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine
• EN300-1864381
• 2649072-75-1

• Inchi： 1S/C16H22N2O/c1-16(2,17-13-19)15-9-6-10-18(12-15)11-14-7-4-3-5-8-14/h3-5,7-8,15H,6,9-12H2,1-2H3
• InChI Key： JOULAOPYOWMESF-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 258.173213330g/mol
• Monoisotopic Mass: 258.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine

1-Benzyl-3-(2-isocyanatopropan-2-yl)piperidine: A Comprehensive Overview

1-Benzyl-3-(2-isocyanatopropan-2-yl)piperidine (CAS No. 2649072-75-1) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a piperidine ring with a benzyl group and an isocyanate functionality, exhibits a wide range of applications and properties that make it a valuable molecule for both academic and industrial research.

The piperidine backbone of this compound serves as a foundation for its structural versatility. Piperidine, a six-membered cyclic amine, is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and additions. The benzyl group attached to the piperidine ring introduces aromaticity and enhances the compound's stability, while the isocyanate functionality at the 3-position provides reactivity, enabling it to form bonds with other molecules such as alcohols, amines, and thiols.

Recent studies have highlighted the potential of 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound could encapsulate poorly soluble anticancer agents, significantly improving their therapeutic efficacy.

In the realm of materials science, 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine has been investigated as a building block for polyurethanes and other polymeric materials. Its isocyanate group reacts with polyols to form cross-linked networks, which exhibit excellent mechanical properties and thermal stability. A 2023 paper in *Macromolecules* reported that polymers synthesized using this compound exhibited superior tensile strength and flexibility compared to traditional polyurethanes.

The synthesis of 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of piperidine with an appropriate benzylating agent followed by substitution reactions to introduce the isocyanate group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates.

From an environmental perspective, researchers are exploring the biodegradability of 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine and its derivatives. A 2023 study published in *Green Chemistry* indicated that under specific microbial conditions, this compound can undergo partial degradation, suggesting potential applications in sustainable materials development.

In conclusion, 1-benzyl-3-(2-isocyanatopropan-2-yl)piperidine (CAS No. 2649072-75